Cas no 64174-60-3 (Propanedithial)
Propanedithial structure
Product Name:Propanedithial
CAS No:64174-60-3
MF:C3H4S2
MW:104.193858146667
CID:1671883
PubChem ID:21909108
Update Time:2025-04-21
Propanedithial Chemical and Physical Properties
Names and Identifiers
-
- Propanedithial
- 64174-60-3
- dithiomalonaldehyde
- DTXSID70619921
- SCHEMBL2812597
-
- Inchi: 1S/C3H4S2/c4-2-1-3-5/h2-3H,1H2
- InChI Key: XSHAYXMCCUFYNF-UHFFFAOYSA-N
- SMILES: S=CCC=S
Computed Properties
- Exact Mass: 103.97552
- Monoisotopic Mass: 103.97544247g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 5
- Rotatable Bond Count: 2
- Complexity: 34.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 64.2Ų
Experimental Properties
- PSA: 0
Propanedithial Related Literature
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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